Cas no 1354705-49-9 (2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid)

• Product Name: 2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid
• CAS No: 1354705-49-9
• MF: C₇H₇IN₂O₄
• MW: 310.045953989029
• MDL: MFCD24539637
• CID: 5169268
• PubChem ID: 60136771
• Update Time: 2023-11-24

2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Carboxymethyl-4-iodo-1H-pyrazole-3-carboxylic acid methyl ester
• [4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-yl]acetic acid
• 2-[4-iodo-3-(methoxycarbonyl)-1h-pyrazol-1-yl]acetic acid
• 2-4-iodo-3-(methoxycarbonyl)-1H-pyrazol-1-ylacetic acid

• MDL： MFCD24539637
• Inchi： 1S/C7H7IN2O4/c1-14-7(13)6-4(8)2-10(9-6)3-5(11)12/h2H,3H2,1H3,(H,11,12)
• InChI Key： YBXHTNNCGSTQKW-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(I)C(C(OC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4